Cas no 2137836-69-0 (ethyl 1-{1-aminospiro2.5octan-6-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{1-aminospiro2.5octan-6-yl}piperidine-4-carboxylate
• CAS No: 2137836-69-0
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 5608687
• PubChem ID: 165476061
• Update Time: 2025-06-08

ethyl 1-{1-aminospiro2.5octan-6-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{1-aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate
• EN300-841346
• 2137836-69-0
• ethyl 1-{1-aminospiro2.5octan-6-yl}piperidine-4-carboxylate

• Inchi： 1S/C16H28N2O2/c1-2-20-15(19)12-5-9-18(10-6-12)13-3-7-16(8-4-13)11-14(16)17/h12-14H,2-11,17H2,1H3
• InChI Key： YIDKSIXOQODXKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(CC1)C1CCC2(CC1)CC2N)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 1-{1-aminospiro2.5octan-6-yl}piperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-{1-Aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate (CAS No. 2137836-69-0)

The compound ethyl 1-{1-aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate (CAS No. 2137836-69-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. With the growing interest in spirocyclic compounds and their role in drug discovery, this molecule stands out as a promising candidate for further investigation. Its piperidine-carboxylate backbone, combined with a spiro[2.5]octane moiety, offers a versatile scaffold for designing novel bioactive molecules.

One of the key reasons for the rising popularity of ethyl 1-{1-aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate is its potential in addressing challenges related to central nervous system (CNS) disorders. Researchers are increasingly exploring spirocyclic amines as they exhibit improved blood-brain barrier permeability, a critical factor in CNS drug development. The presence of both amino and ester functional groups in this compound further enhances its adaptability for medicinal chemistry applications.

In the context of organic synthesis, this compound serves as an excellent example of how spirocyclic frameworks can be integrated into complex molecular architectures. The spiro[2.5]octane ring system, though less common than other spirocycles, provides a rigid three-dimensional structure that can influence the pharmacokinetic properties of derived molecules. This aligns with the current trend in drug discovery, where 3D molecular complexity is prioritized to improve target selectivity and reduce off-target effects.

From a structure-activity relationship (SAR) perspective, the ethyl carboxylate group in ethyl 1-{1-aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate offers opportunities for further derivatization. This flexibility is particularly valuable in optimizing drug-like properties, such as solubility and metabolic stability. Recent studies have highlighted the importance of ester prodrugs in enhancing oral bioavailability, making this compound a relevant subject for prodrug design strategies.

The synthesis of CAS No. 2137836-69-0 typically involves multi-step organic reactions, including cyclization and amination processes. These methods are often discussed in the context of green chemistry, as researchers seek more sustainable approaches to complex molecule construction. The compound’s chirality also opens doors for asymmetric synthesis studies, a hot topic in modern organic chemistry.

In analytical chemistry, characterizing ethyl 1-{1-aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate requires advanced techniques such as NMR spectroscopy and mass spectrometry. These tools are essential for confirming the compound’s purity and structure, especially given the complexity of its spirocyclic system. The growing demand for high-purity reference standards in pharmaceutical research further underscores the importance of robust analytical methods for compounds like this.

Looking ahead, the potential applications of CAS No. 2137836-69-0 extend beyond traditional drug discovery. Its unique structure makes it an interesting candidate for chemical biology studies, where small molecules are used as probes to investigate biological systems. Additionally, the compound’s spirocyclic amine moiety could find utility in material science, particularly in the design of functional polymers or catalysts.

As the pharmaceutical industry continues to explore novel chemical space, compounds like ethyl 1-{1-aminospiro[2.5]octan-6-yl}piperidine-4-carboxylate will likely play an increasingly important role. Their ability to combine structural novelty with drug-like properties makes them valuable assets in the quest for new therapeutic agents. With ongoing advancements in computational chemistry and AI-assisted drug design, the future looks promising for such innovative molecular architectures.